Cas no 1806796-31-5 (2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide)

• Product Name: 2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide
• CAS No: 1806796-31-5
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915756
• Update Time: 2025-06-09

2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide
• 2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-5(9)4-3(7(11)14)2(13)1-12-6(4)10/h1,5,13H,(H2,10,12)(H2,11,14)
• InChI Key： TZHYLFVTLDIZED-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1C(N)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 102

Additional information on 2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide

Introduction to 2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide (CAS No. 1806796-31-5) and Its Recent Applications in Chemical Biology

2-Amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide, identified by its CAS number 1806796-31-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic amide features a pyridine core substituted with an amino group at the 2-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 5-position, followed by a carboxamide moiety at the 4-position. Such structural motifs are often engineered to enhance binding affinity, metabolic stability, and selectivity in drug-like molecules.

The compound’s significance stems from its potential applications in the development of novel therapeutic agents. The presence of both hydroxyl and difluoromethyl groups introduces specific electronic and steric features that can modulate interactions with biological targets. For instance, the difluoromethyl group is frequently incorporated into drug candidates to improve lipophilicity and reduce metabolic degradation, while the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding specificity.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for medicinal chemistry applications. Pyridine-based scaffolds are ubiquitous in approved drugs due to their ability to form stable hydrogen bonds and favorable pharmacokinetic profiles. Among these derivatives, 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide has emerged as a promising intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling areas of investigation involves the use of this compound as a precursor in kinase inhibition studies. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural features of 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide make it an attractive scaffold for designing kinase inhibitors. Specifically, the amino group can engage with hinge regions of kinases, while the hydroxyl and difluoromethyl groups can interact with allosteric sites or modulate ligand conformation to improve binding affinity.

Recent studies have demonstrated that derivatives of this compound exhibit potent activity against specific kinases. For example, modifications to the carboxamide moiety have been shown to enhance selectivity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings align with broader trends in drug discovery where structure-based design is used to optimize potency and selectivity. The difluoromethyl group, in particular, has been highlighted for its ability to increase metabolic stability and reduce susceptibility to enzymatic degradation, making it a valuable feature in drug candidates intended for long-term therapeutic use.

The compound’s potential extends beyond kinase inhibition. Emerging research suggests that it may also serve as a useful tool in developing treatments for inflammatory diseases. Inflammatory processes often involve dysregulated signaling through pathways such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. The ability of 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide to modulate kinase activity could make it a viable candidate for inhibiting pro-inflammatory cytokine production.

Furthermore, the structural versatility of this compound allows for further derivatization to explore new therapeutic modalities. For instance, introducing additional functional groups or exploring different substitution patterns at the pyridine core could yield analogs with enhanced bioavailability or altered target specificity. Such modifications are central to modern drug discovery efforts, where iterative optimization is key to developing effective therapeutics.

The synthesis of 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide presents unique challenges due to its complex substitution pattern. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient construction of pyridine derivatives like this one. These advancements not only facilitate research but also pave the way for scalable production if such compounds prove clinically relevant.

In conclusion, 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxamide (CAS No. 1806796-31-5) represents a compelling example of how structural innovation can drive progress in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing inhibitors targeting key biological pathways involved in diseases such as cancer and inflammation. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of medicinal chemistry efforts in the coming years.